Cas no 2228696-24-8 (5-2-(methoxymethyl)oxan-2-yl-1,2-oxazol-3-amine)

• Product Name: 5-2-(methoxymethyl)oxan-2-yl-1,2-oxazol-3-amine
• CAS No: 2228696-24-8
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 6162700
• PubChem ID: 165849413
• Update Time: 2025-07-19

5-2-(methoxymethyl)oxan-2-yl-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-2-(methoxymethyl)oxan-2-yl-1,2-oxazol-3-amine
• EN300-1737724
• 5-[2-(methoxymethyl)oxan-2-yl]-1,2-oxazol-3-amine
• 2228696-24-8

• Inchi： 1S/C10H16N2O3/c1-13-7-10(4-2-3-5-14-10)8-6-9(11)12-15-8/h6H,2-5,7H2,1H3,(H2,11,12)
• InChI Key： UIMOHLDASXFMCL-UHFFFAOYSA-N
• SMILES： O1CCCCC1(C1=CC(N)=NO1)COC

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.5Ų

Additional information on 5-2-(methoxymethyl)oxan-2-yl-1,2-oxazol-3-amine

Comprehensive Overview of 5-2-(methoxymethyl)oxan-2-yl-1,2-oxazol-3-amine (CAS No. 2228696-24-8): Properties, Applications, and Industry Insights

The compound 5-2-(methoxymethyl)oxan-2-yl-1,2-oxazol-3-amine (CAS No. 2228696-24-8) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic amine, characterized by its oxazole core and methoxymethyloxane substituent, exhibits promising reactivity and bioactivity profiles. As researchers increasingly explore novel small molecule scaffolds for drug discovery, compounds like this demonstrate significant potential in addressing current challenges in targeted therapy development and precision agriculture.

Recent advancements in heterocyclic chemistry have highlighted the importance of oxazole derivatives in medicinal chemistry. The presence of both amine functionality and ether linkage in 5-2-(methoxymethyl)oxan-2-yl-1,2-oxazol-3-amine makes it particularly interesting for structure-activity relationship studies. Industry experts note growing interest in such compounds for their potential applications in developing next-generation antimicrobial agents and plant growth regulators, addressing global concerns about antibiotic resistance and sustainable agriculture.

The synthesis of CAS 2228696-24-8 typically involves multi-step organic transformations, with key steps including oxazole ring formation and selective amination. Researchers emphasize the importance of green chemistry principles in its production, aligning with current industry trends toward environmentally friendly synthesis methods. Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring precise quality control for research applications.

In the context of drug discovery, 5-2-(methoxymethyl)oxan-2-yl-1,2-oxazol-3-amine serves as a valuable chemical building block for creating diverse molecular libraries. Its hydrogen bond donor/acceptor properties and moderate lipophilicity make it particularly suitable for designing compounds with improved bioavailability and target binding affinity. Recent patent literature reveals growing interest in similar structures for CNS-targeted therapeutics and metabolic disorder treatments, reflecting current healthcare priorities.

The agrochemical sector has shown increasing interest in oxazole-containing compounds like CAS 2228696-24-8 for developing novel crop protection agents. With the global push toward reduced pesticide use and sustainable farming practices, researchers are investigating such molecules for their potential as biodegradable plant activators or low-toxicity fungicides. The compound's structural features may contribute to systemic acquired resistance in plants, a hot topic in modern agricultural biotechnology.

From a commercial perspective, the market for specialized heterocyclic building blocks like 5-2-(methoxymethyl)oxan-2-yl-1,2-oxazol-3-amine is expanding rapidly. Pharmaceutical and chemical companies are investing heavily in custom synthesis capabilities to meet growing demand for such research chemicals. The compound's intellectual property landscape appears relatively open, presenting opportunities for novel applications and process innovation in its manufacturing.

Quality standards for CAS 2228696-24-8 typically require ≥95% purity for research applications, with strict control of process-related impurities. Storage recommendations generally suggest protection from moisture and light at controlled temperatures, following standard practices for amine-containing compounds. Researchers should consult detailed safety data sheets and implement appropriate laboratory handling protocols when working with this material.

Future research directions for 5-2-(methoxymethyl)oxan-2-yl-1,2-oxazol-3-amine may explore its potential in catalysis, material science, and bioconjugation chemistry. The compound's versatility as a molecular scaffold positions it well for interdisciplinary applications, particularly in emerging fields like theranostics and smart agrochemicals. As analytical techniques advance, deeper understanding of its conformational properties and supramolecular interactions may reveal additional valuable characteristics.

For researchers sourcing CAS 2228696-24-8, it's essential to verify suppliers' analytical documentation and quality assurance processes. The compound is typically available in small quantities for research and development purposes, with custom synthesis options for larger-scale requirements. Current market trends suggest growing availability through specialized fine chemical distributors catering to the life sciences sector.

In conclusion, 5-2-(methoxymethyl)oxan-2-yl-1,2-oxazol-3-amine represents an interesting case study in modern specialty chemical development. Its balanced physicochemical properties and structural versatility make it valuable for multiple research domains. As scientific understanding of heterocyclic systems advances and societal needs evolve, compounds like this will likely play increasingly important roles in addressing challenges across healthcare, agriculture, and advanced materials development.